Cas no 137379-62-5 (4-(methylsulfanyl)-N-(propan-2-yl)aniline)

• Product Name: 4-(methylsulfanyl)-N-(propan-2-yl)aniline
• CAS No: 137379-62-5
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5189278
• PubChem ID: 22888983
• Update Time: 2025-10-29

4-(methylsulfanyl)-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-methylethyl)-4-(methylthio)-
• 4-(methylsulfanyl)-N-(propan-2-yl)aniline

• Inchi： 1S/C10H15NS/c1-8(2)11-9-4-6-10(12-3)7-5-9/h4-8,11H,1-3H3
• InChI Key： KQGAQVVCQATXBR-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(SC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(methylsulfanyl)-N-(propan-2-yl)aniline

Recent Advances in the Study of 4-(Methylsulfanyl)-N-(propan-2-yl)aniline (CAS: 137379-62-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(methylsulfanyl)-N-(propan-2-yl)aniline (CAS: 137379-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-(methylsulfanyl)-N-(propan-2-yl)aniline. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a green chemistry approach, utilizing catalytic methods to minimize waste and energy consumption. This advancement is particularly significant for scaling up production for industrial applications, where efficiency and sustainability are paramount.

In the realm of drug discovery, 4-(methylsulfanyl)-N-(propan-2-yl)aniline has been investigated as a potential scaffold for developing kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, with promising in vitro activity. These findings suggest that further optimization could lead to the development of novel therapeutics with improved efficacy and reduced side effects.

Another noteworthy application of 4-(methylsulfanyl)-N-(propan-2-yl)aniline is in agrochemical research. A 2023 study in Pest Management Science highlighted its potential as a precursor for developing new pesticides. The compound's structural flexibility allows for the creation of derivatives with enhanced insecticidal or herbicidal activity while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agrochemicals that can address pest resistance and regulatory constraints.

Beyond its biological applications, 4-(methylsulfanyl)-N-(propan-2-yl)aniline has also been explored in material science. Research published in Advanced Materials (2024) investigated its use as a building block for organic semiconductors. The compound's electron-donating properties and stability under various conditions make it a candidate for developing next-generation electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This interdisciplinary approach underscores the versatility of this molecule across multiple scientific domains.

In conclusion, the recent studies on 4-(methylsulfanyl)-N-(propan-2-yl)aniline (CAS: 137379-62-5) highlight its multifaceted potential in chemical biology and pharmaceutical research. From drug discovery to agrochemicals and material science, this compound continues to inspire innovative applications. Future research should focus on further elucidating its mechanisms of action, optimizing synthetic methodologies, and exploring new derivatives to unlock its full potential. The ongoing investigations into this molecule exemplify the dynamic interplay between chemistry, biology, and technology in advancing scientific knowledge and practical solutions.